Cas no 125185-26-4 (Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester)

Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester structure
125185-26-4 structure
Product Name:Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester
CAS No:125185-26-4
MF:C12H19O4P
MW:258.250624895096
CID:1217716
PubChem ID:14750224
Update Time:2025-04-20

Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester
    • 125185-26-4
    • DTXSID201166001
    • SCHEMBL9512480
    • Inchi: 1S/C12H19O4P/c1-3-15-17(14,16-4-2)10-12-7-5-11(9-13)6-8-12/h5-8,13H,3-4,9-10H2,1-2H3
    • InChI Key: AGNHPJGJPGUMCM-UHFFFAOYSA-N
    • SMILES: P(CC1C=CC(CO)=CC=1)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 258.10209608g/mol
  • Monoisotopic Mass: 258.10209608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.8Ų

Phosphonic acid, [[4-(hydroxymethyl)phenyl]methyl]-, diethyl ester Related Literature

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd